Cas no 2172632-98-1 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-fluorobenzoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-fluorobenzoic acid
• CAS No: 2172632-98-1
• MF: C₂₆H₂₁FN₂O₅
• MW: 460.453750371933
• CID: 6518696
• PubChem ID: 165537338
• Update Time: 2025-08-01

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-fluorobenzoic acid
• 2172632-98-1
• EN300-1521073
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-3-fluorobenzoic acid

• Inchi： 1S/C26H21FN2O5/c27-22-12-5-11-20(25(31)32)24(22)29-23(30)13-6-14-28-26(33)34-15-21-18-9-3-1-7-16(18)17-8-2-4-10-19(17)21/h1-13,21H,14-15H2,(H,28,33)(H,29,30)(H,31,32)/b13-6+
• InChI Key： FKQNPMAHZWTNRI-AWNIVKPZSA-N
• SMILES： FC1=CC=CC(C(=O)O)=C1NC(/C=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 460.14344994g/mol
• Monoisotopic Mass: 460.14344994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-fluorobenzoic acid

Comprehensive Overview of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido)-3-fluorobenzoic acid (CAS No. 2172632-98-1)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido)-3-fluorobenzoic acid (CAS No. 2172632-98-1) is a specialized fluorinated benzoic acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a unique Fmoc-protected amino group, making it invaluable for solid-phase peptide synthesis (SPPS). Its molecular structure combines a fluorobenzoic acid backbone with a but-2-enamido linker, offering enhanced stability and reactivity in bioconjugation applications. Researchers frequently search for "Fmoc-amino acid derivatives" or "fluorinated peptide building blocks," highlighting its relevance in modern drug discovery.

The compound's CAS No. 2172632-98-1 is often associated with queries like "how to purify Fmoc-protected compounds" or "applications of fluorobenzoic acids in medicinal chemistry." Its design addresses the growing demand for high-purity intermediates in targeted therapies, particularly in oncology and neurodegenerative disease research. The 9H-fluoren-9-yl moiety ensures selective deprotection under mild conditions, a feature highly valued in combinatorial chemistry. Recent trends in "green peptide synthesis" and "AI-driven molecular design" further underscore its importance as a sustainable alternative to traditional reagents.

From a synthetic perspective, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido)-3-fluorobenzoic acid enables precise side-chain functionalization of peptides, a topic frequently explored in "peptide-drug conjugate optimization" studies. Its 3-fluorobenzoic acid segment contributes to improved metabolic stability, addressing common challenges in oral bioavailability—a key focus area in "next-generation therapeutics" forums. Analytical techniques such as HPLC-MS and NMR are typically employed for quality control, aligning with industry standards for "GMP-compliant intermediates."

The compound's versatility extends to click chemistry applications, where its but-2-enamido group facilitates strain-promoted azide-alkyne cycloadditions (SPAAC). This property resonates with searches for "bioorthogonal chemistry reagents" and "fluorescent probe synthesis." Additionally, its fluorine atom enhances binding affinity in protein-ligand interactions, making it a candidate for "fragment-based drug design" pipelines. Environmental considerations are also addressed, as its Fmoc group allows for reduced solvent waste compared to Boc-protected analogs.

In conclusion, CAS No. 2172632-98-1 represents a critical tool for researchers investigating "structure-activity relationships (SAR)" or "peptide macrocyclization strategies." Its dual functionality as both a fluorinated aromatic and Fmoc-amine precursor positions it at the intersection of cutting-edge pharmaceutical innovation and sustainable chemistry practices. The compound's adaptability to "automated synthesis platforms" further ensures its continued relevance in high-throughput screening environments.